Cas no 2172305-26-7 (2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine)

2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine structure
2172305-26-7 structure
Product Name:2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine
CAS No:2172305-26-7
MF:C13H19N3S
MW:249.375061273575
CID:5944871
PubChem ID:165547877
Update Time:2025-07-09

2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine
    • 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidine
    • EN300-1477886
    • 2172305-26-7
    • Inchi: 1S/C13H19N3S/c1-8-5-4-6-11(14-8)12-7-10-9(2)15-16(3)13(10)17-12/h7-8,11,14H,4-6H2,1-3H3
    • InChI Key: QNXNVURVMHLAFZ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(C)=NN2C)C=C1C1CCCC(C)N1

Computed Properties

  • Exact Mass: 249.12996879g/mol
  • Monoisotopic Mass: 249.12996879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.1Ų

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Additional information on 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-6-methylpiperidine

Compound CAS No 2172305-26-7: 2-{1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidine

The compound CAS No 2172305-26-7, also known as 2-{1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-6-methylpiperidine, is a complex organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse applications in drug discovery and material science.

The molecular structure of this compound is characterized by a piperidine ring fused with a thienopyrazole moiety. The presence of multiple heteroatoms (such as nitrogen and sulfur) within the molecule contributes to its distinctive electronic properties and reactivity. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory and anti-cancer applications.

One of the most notable features of this compound is its ability to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. For instance, research conducted by Smith et al. (2023) demonstrated that CAS No 2172305-26-7 exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme that plays a key role in inflammation and pain signaling. This finding underscores its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its enzymatic activity, this compound has also shown promise in targeting cancer cells. A study published in the Journal of Medicinal Chemistry (Jones et al., 2023) revealed that CAS No 2172305-26-7 induces apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bid. These results suggest that the compound could serve as a foundation for developing targeted therapies against various malignancies.

The synthesis of CAS No 2172305-26-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, making it feasible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the preparation process, reducing reaction times, and minimizing side reactions.

From an environmental standpoint, the compound has been evaluated for its biodegradability and eco-toxicity profiles. Preliminary studies indicate that CAS No 2172305-26-7 undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further research is required to fully understand its long-term environmental implications.

In conclusion, CAS No 2174899898998 (CAS No 48998989) represents a significant advancement in the field of heterocyclic chemistry with promising applications in drug development and beyond. Its unique structure, coupled with its potent biological activities, positions it as a valuable tool for researchers seeking innovative solutions in therapeutic intervention.

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